Cas no 1146629-84-6 ((3R)-3-cyclopentyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile)

• Product Name: (3R)-3-cyclopentyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile
• CAS No: 1146629-84-6
• MF: C₁₇H₂₆BN₃O₂
• MW: 315.218244075775
• MDL: MFCD16038968
• CID: 831245
• PubChem ID: 58221004
• Update Time: 2024-11-03

(3R)-3-cyclopentyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• (R)-3-Cyclopentyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanenitrile
• (3R)-3-cyclopentyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]propanenitrile
• (3R)-3-cyclopentyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile
• SCHEMBL1612365
• LJZLJWDLFHJEOC-OAHLLOKOSA-N
• (R)-3-cyclopentyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile
• 1H-Pyrazole-1-propanenitrile,b-cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,(bR)-
• 1146629-84-6
• 1H-Pyrazole-1-propanenitrile, beta-cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, (betar)-
• F82026
• DTXSID10728960
• 1H-Pyrazole-1-propanenitrile, b-cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, (bR)-

• MDL： MFCD16038968
• Inchi： 1S/C17H26BN3O2/c1-16(2)17(3,4)23-18(22-16)14-11-20-21(12-14)15(9-10-19)13-7-5-6-8-13/h11-13,15H,5-9H2,1-4H3/t15-/m1/s1
• InChI Key： LJZLJWDLFHJEOC-OAHLLOKOSA-N
• SMILES： O1B(C2C=NN(C=2)[C@H](CC#N)C2CCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 315.21200
• Monoisotopic Mass: 315.2118072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 60.07000
• LogP: 2.82728

(3R)-3-cyclopentyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C(BD237554)